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Compound of Interest

Compound Name: YNT-185

Cat. No.: B10798791 Get Quote

For immediate reference, treat YNT-185 as a hazardous chemical waste. It is harmful if

swallowed, causes severe skin burns and eye damage, and is toxic to aquatic life. This guide

provides essential information for the proper and safe disposal of YNT-185, ensuring the safety

of laboratory personnel and minimizing environmental impact.

Physicochemical Properties of YNT-185
A thorough understanding of the chemical's properties is fundamental to its safe handling and

disposal. The following table summarizes key quantitative data for YNT-185.
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Property Value Source(s)

Chemical Name

3'-[[[3-[[2-[[2-

(Dimethylamino)benzoyl]amino

]ethyl]amino]phenyl]amino]sulf

onyl]-4'-methoxy-N,N-dimethyl-

[1,1'-biphenyl]-3-carboxamide

dihydrochloride

[1]

Molecular Formula C₃₃H₃₇N₅O₅S·2HCl [1]

Molecular Weight 688.66 g/mol [1]

Purity ≥98% (HPLC) [1][2]

Appearance
White to slightly light brown

crystalline powder
[2]

Solubility
Soluble to 100 mM in water

and DMSO
[1]

CAS Number 1804978-82-2 [1]

Storage Store at -20°C [1]

Experimental Protocols: Disposal of YNT-185
While specific experimental protocols for the disposal of YNT-185 are not detailed in the

provided search results, the following procedure is based on established guidelines for the

disposal of corrosive and environmentally hazardous chemical waste.

Step 1: Personal Protective Equipment (PPE)
Before handling YNT-185, ensure the following PPE is worn:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat.
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Respiratory Protection: If handling the powder outside of a fume hood, a dust mask or

respirator is recommended to avoid inhalation.[3]

Step 2: Waste Segregation and Collection
Designated Waste Container: Use a clearly labeled, leak-proof container designated for

hazardous chemical waste. The label should include "Hazardous Waste," "YNT-185," and the

appropriate hazard symbols (corrosive, harmful, environmentally hazardous).

Solid Waste:

Carefully sweep any solid YNT-185 powder using a brush and dustpan. Avoid creating

dust.

Place the collected powder and any contaminated disposable materials (e.g., weighing

paper, pipette tips) into the designated hazardous waste container.

Liquid Waste:

Collect all aqueous and solvent solutions containing YNT-185 in a separate, compatible,

and clearly labeled hazardous waste container.

Do not pour YNT-185 solutions down the drain, as it is harmful to aquatic life.[3]

Step 3: Decontamination
Thoroughly decontaminate all non-disposable equipment and surfaces that have come into

contact with YNT-185.

Use a suitable solvent (e.g., 70% ethanol) followed by a thorough rinse with water.

Collect all decontamination materials (e.g., wipes, paper towels) and dispose of them as

hazardous waste.

Step 4: Storage and Disposal
Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area away from incompatible materials.
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Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Logical Workflow for YNT-185 Disposal
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of YNT-185.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b10798791?utm_src=pdf-body
https://www.benchchem.com/product/b10798791?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10798791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Prepare for
YNT-185 Disposal

Wear Appropriate PPE:
- Gloves

- Eye Protection
- Lab Coat

Assess Form of
YNT-185 Waste

Solid Waste
(Powder, Contaminated Disposables)

Solid

Liquid Waste
(Aqueous/Solvent Solutions)

Liquid

Carefully Collect Solid Waste
into Labeled Hazardous

Waste Container

Collect Liquid Waste
in a Separate Labeled

Hazardous Waste Container

Decontaminate Surfaces
and Equipment

Store Sealed Waste Container
in a Designated Secure Area

Contact Environmental Health
& Safety (EHS) for Pickup

and Final Disposal

End: Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. YNT 185 | OX2 Receptors | Tocris Bioscience [tocris.com]

2. Orexin Peptide & Non-peptide Orexin Receptor Agonist | [Life Science]Products |
Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-
wako.fujifilm.com]

3. sigmaaldrich.com [sigmaaldrich.com]

To cite this document: BenchChem. [Safe Disposal of YNT-185: A Procedural Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10798791#ynt-185-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b10798791?utm_src=pdf-custom-synthesis
https://www.tocris.com/products/ynt-185_6739
https://labchem-wako.fujifilm.com/asia/category/00449.html
https://labchem-wako.fujifilm.com/asia/category/00449.html
https://labchem-wako.fujifilm.com/asia/category/00449.html
https://www.sigmaaldrich.com/SG/en/sds/sial/228036
https://www.benchchem.com/product/b10798791#ynt-185-proper-disposal-procedures
https://www.benchchem.com/product/b10798791#ynt-185-proper-disposal-procedures
https://www.benchchem.com/product/b10798791#ynt-185-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10798791?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10798791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10798791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

